4-[[5-Cyano-2-(2-methoxyethoxy)phenyl]carbamoyl]morpholine-2-carboxylic acid

• IUPAC Name: 4-[[5-cyano-2-(2-methoxyethoxy)phenyl]carbamoyl]morpholine-2-carboxylic acid
• InChI: InChI=1S/C16H19N3O6/c1-23-6-7-25-13-3-2-11(9-17)8-12(13)18-16(22)19-4-5-24-14(10-19)15(20)21/h2-3,8,14H,4-7,10H2,1H3,(H,18,22)(H,20,21)
• InChI Key: MHMTXFDTOXTMFK-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=C1)C#N)NC(=O)N2CCOC(C2)C(=O)O
• Molecular Formula: C16H19N3O6
• Molecular Weight: 349.34 g/mol

Description

4-[[5-Cyano-2-(2-methoxyethoxy)phenyl]carbamoyl]morpholine-2-carboxylic acid, also known as CMCA, is a synthetic compound that has gained attention due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-[[5-Cyano-2-(2-methoxyethoxy)phenyl]carbamoyl]morpholine-2-carboxylic acid is not fully understood, but studies have suggested that it works by inhibiting specific enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of protein kinase B (PKB/Akt) and mammalian target of rapamycin (mTOR), both of which play crucial roles in cancer cell survival and growth.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, induction of apoptosis (programmed cell death), and modulation of immune system activity. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[[5-Cyano-2-(2-methoxyethoxy)phenyl]carbamoyl]morpholine-2-carboxylic acid for lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that this compound is relatively expensive compared to other compounds, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research on 4-[[5-Cyano-2-(2-methoxyethoxy)phenyl]carbamoyl]morpholine-2-carboxylic acid. One area of focus is the development of more potent and selective this compound-based drugs for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research, such as neurology and immunology. Finally, research on the synthesis and purification of this compound may lead to more cost-effective methods for producing this compound.

Synthesis Methods

The synthesis of 4-[[5-Cyano-2-(2-methoxyethoxy)phenyl]carbamoyl]morpholine-2-carboxylic acid involves a multistep process that starts with the reaction of 2,4-dichloro-5-nitrophenyl isocyanate with 2-(2-methoxyethoxy)aniline to produce 2-(2-methoxyethoxy)-5-nitrophenyl isocyanate. This intermediate is then reacted with morpholine-2-carboxylic acid to yield this compound. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

4-[[5-Cyano-2-(2-methoxyethoxy)phenyl]carbamoyl]morpholine-2-carboxylic acid has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. One of the most promising areas of research is the development of this compound-based drugs for the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. Additionally, this compound has been investigated for its potential use as a diagnostic tool for cancer detection.